BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-Methylbenzylamine safety and handling
precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Methylbenzylamine

Cat. No.: B140818

An In-depth Technical Guide to the Safe Handling of N-Methylbenzylamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Methylbenzylamine
(CAS No. 103-67-3), intended for laboratory and drug development professionals. Adherence
to these guidelines is crucial for ensuring a safe working environment.

Hazard Identification and Classification

N-Methylbenzylamine is classified as a hazardous chemical. It is harmful if swallowed and
causes severe skin burns and eye damage.[1][2][3] Inhalation may cause irritation or corrosive
injuries to the respiratory tract.[2][4]

GHS Classification:

Acute Toxicity, Oral (Category 4)[1][3]

Skin Corrosion (Sub-category 1B)[1][3]

Eye Damage (Category 1)

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5]

May cause an allergic skin reaction.[5]
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Signal Word: Danger[1]

Hazard Statements:

H302: Harmful if swallowed.[1][3]

H314: Causes severe skin burns and eye damage.[1][3][5]

H317: May cause an allergic skin reaction.[5]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of N-Methylbenzylamine is provided in

the table below.

Property Value

Appearance Clear, colorless to pale yellow liquid[2]
CAS Number 103-67-3[1]

Molecular Formula CsH11N[6][7]

Molecular Weight 121.18 g/mol [7]
Boiling Point 185 °C (365 °F)[8]
Flash Point 77 °C (170.6 °F)[2]

Autoignition Temperature

380 °C (716 °F)[2]

Density

0.94 g/lcm?3[3]

Solubility

Soluble in water and organic solvents like

ethanol and ether.[3]

Handling and Storage
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Proper handling and storage procedures are essential to minimize exposure and ensure
stability.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[1][9]
e Avoid contact with skin, eyes, and clothing.[1][6]

e Do not breathe vapors or mist.[2]

e Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[6]
e Ground and bond containers when transferring material.[2]
e Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from sources of ignition, heat, sparks, and open flames.[2][9]

Store in a corrosives area.[3][9]

Incompatible with strong oxidizing agents, acids, acid anhydrides, acid chlorides, and carbon
dioxide.[3][9]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling N-
Methylbenzylamine:
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PPE Category

Specification

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields or a face shield.[1][10]

Hand Protection

Wear chemical-resistant gloves (e.qg., nitrile,
neoprene, or PVC). Inspect gloves before use.
[1][10]

Body Protection

Wear a flame-resistant lab coat and appropriate

protective clothing to prevent skin exposure.[1]

[2]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA approved

respirator.[2]

First Aid Measures

Immediate medical attention is required in case of exposure.

First Aid Procedures:
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Ingestion

Do NOT induce vomiting Rinse mouth with water If conscious, give 2-4 cupfuls of milk or water Get immediate medical attention

Eye Contact

Immediately flush eyes with water for at least 15 minutes |—>| Remove contact lenses, if present and easy to do |—>| Get immediate medical attention

Skin Contact

Remove contaminated clothing Flush skin with plenty of water for at least 15 minutes Get medical aid

Inhalation

If not breathing, give artificial respiration

= If breathing is difficult, give oxygen

Getimmediate medical attention

Move to fresh air

Click to download full resolution via product page
Caption: First aid procedures for N-Methylbenzylamine exposure.

¢ Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1][2]

« Skin Contact: Immediately remove contaminated clothing and shoes. Flush the skin with
plenty of water for at least 15 minutes. Get medical aid.[2]

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Get immediate medical attention.[2][6]
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 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Get immediate
medical attention.[2]

Fire-Fighting Measures
N-Methylbenzylamine is a combustible liquid.[2]

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[1][6]

¢ Unsuitable Extinguishing Media: Do not use a heavy water stream.[5]

o Specific Hazards: Thermal decomposition can produce irritating gases and vapors, including
nitrogen oxides, carbon monoxide, and carbon dioxide.[6][9] Fumes can form explosive
mixtures with air.[11]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][2]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize hazards.

Spill Response Workflow:
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Accidental Release Protocol

Spill Detected

Evacuate personnel to a safe area

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE

Contain the spill with inert material (e.g., sand, vermiculite)

Collect absorbed material into a suitable container for disposal

Clean the spill area

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill.
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» Personal Precautions: Wear appropriate personal protective equipment, including respiratory
protection, chemical-resistant gloves, and eye protection.[1][11]

» Environmental Precautions: Prevent the spill from entering drains or waterways.[1]

e Containment and Cleaning: Absorb the spill with an inert material such as sand, earth, or
vermiculite.[2] Collect the absorbed material into a suitable, closed container for disposal.[1]
Use spark-proof tools and explosion-proof equipment.[1]

Disposal Considerations

Dispose of N-Methylbenzylamine and contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[1] Contact a licensed
professional waste disposal service.[8]

Toxicological Information

While comprehensive toxicological data is not readily available in all safety data sheets, the
primary hazards are acute oral toxicity and severe skin and eye corrosion.[1]

Toxicity Endpoint Result

Acute Oral Toxicity Category 4 - Harmful if swallowed[1]

Skin Corrosion/Irritation Sub-category 1B - Causes severe skin burns[1]
Serious Eye Damage/Irritation Causes severe eye damage[1]

No specific LD50 or LC50 data was consistently reported across the reviewed safety data
sheets.

Experimental Protocols

Detailed experimental protocols involving N-Methylbenzylamine should be developed in
accordance with standard laboratory safety practices and the specific requirements of the
research. Key safety considerations for protocol development include:
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» Risk Assessment: Conduct a thorough risk assessment for any new procedure involving this
chemical.

» Engineering Controls: Utilize fume hoods and ensure proper ventilation.

o Personal Protective Equipment: Select PPE appropriate for the scale and nature of the
experiment.

o Emergency Procedures: Ensure that all personnel are aware of emergency procedures and
the location of safety equipment such as eyewash stations and safety showers.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b140818#n-methylbenzylamine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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